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Introduction

Cloquintocet-mexyl is a widely utilized herbicide safener engineered to protect cereal crops,

such as wheat, barley, triticale, and rye, from the phytotoxic effects of certain herbicides.[1][2] It

is typically co-formulated with herbicides to enhance their selectivity, ensuring that while target

weeds are effectively controlled, the crop remains healthy and vigorous.[3][4] The safener

functions by accelerating the crop's natural metabolic processes, allowing it to rapidly detoxify

the herbicide active ingredient.[3][5] This mechanism allows for more robust weed control

solutions without compromising crop safety or yield potential.[1] These notes provide detailed

protocols for researchers and scientists to determine the optimal application rates of

Cloquintocet-mexyl in various cereal crops and environmental conditions.

Mechanism of Action
Cloquintocet-mexyl selectively enhances the tolerance of cereal crops to specific herbicides

by stimulating the expression of genes involved in detoxification pathways.[4] Upon absorption

by the plant, the safener upregulates the activity of key enzymatic systems, primarily

glutathione S-transferases (GSTs) and cytochrome P450 monooxygenases.[4][5] These

enzymes catalyze the metabolism of the herbicide into non-phytotoxic compounds.[4] For

instance, Cloquintocet-mexyl has been shown to increase the rate of hydroxylation of the

herbicide pyroxsulam in wheat.[4] Additionally, some studies indicate that Cloquintocet-mexyl

can protect wheat seedlings from herbicide injury by promoting photosynthesis and reducing

oxidative stress.[6][7] This protective action is crop-specific and does not reduce the efficacy of

the herbicide on target weed species.[4]
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Caption: Simplified signaling pathway of Cloquintocet-mexyl action.

Application Notes
The optimal application rate of Cloquintocet-mexyl is intrinsically linked to the specific

herbicide it is formulated with, the target cereal crop, the weed spectrum, and environmental

conditions.

Data on Application Rates
The following table summarizes typical application rates for Cloquintocet-mexyl when used in

combination with various herbicides in cereals. Rates are often presented as a ratio within a

formulated product.
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Herbicide
Partner

Herbicide
Rate (g
a.i./ha)

Cloquintoce
t-mexyl
Rate (g
a.i./ha)

Herbicide:S
afener Ratio

Target
Cereal(s)

Reference(s
)

Clodinafop-

Propargyl
240 60 4:1

Wheat,

Barley
[3]

Pinoxaden 50 12.5 4:1
Wheat,

Barley
[8]

Pyroxsulam 15

32 (as

cloquintocet

acid)

~1:2.1
Wheat,

Triticale
[9]

Phenoxy

Herbicides
100 - 1500 5 - 100

20:1 to 15:1

(approx.)

Wheat,

Barley
[10]

Pyroxsulam +

Florasulam
18.82 18.82 1:1 Wheat [4]

Note: 32 g/ha

of

cloquintocet

acid is

equivalent to

approximatel

y 45 g/ha of

cloquintocet-

mexyl.[9]

Application Timing
Timing of application is critical for maximizing both herbicide efficacy and crop safety.

Applications are typically made post-emergence, with the precise timing dependent on the crop

growth stage.
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Cereal
Growth Stage
(BBCH Scale)

Description Reference(s)

Wheat, Triticale, Rye GS 13 to GS 21

3-leaf stage up to the

1st node (beginning of

stem elongation).

[11][12]

Barley GS 12 to GS 32
2-leaf stage up to the

2nd node visible.
[1][12]

Spring Wheat GS 12 to GS 39
2-leaf stage up to the

flag leaf stage.
[12][13]

Experimental Protocols
To determine the optimal Cloquintocet-mexyl application rate for a new herbicide, cultivar, or

environmental condition, a series of controlled experiments are necessary.

Protocol 1: Determining Optimal Safener Rate for Crop
Tolerance (Dose-Response Study)
This protocol outlines a greenhouse or field experiment to identify the rate of Cloquintocet-
mexyl that provides maximum crop safety from a specific herbicide application.

Objective: To evaluate the dose-dependent safening effect of Cloquintocet-mexyl against

herbicide injury in a target cereal crop.

Materials:

Cereal seeds (e.g., wheat, barley) of a specific cultivar.

Herbicide active ingredient.

Cloquintocet-mexyl technical grade or a known formulation.

Pots, soil medium (for greenhouse studies).

Calibrated spray equipment.
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Growth chamber or greenhouse with controlled environment.

Methodology:

Planting: Sow cereal seeds at a uniform depth and density in pots or field plots.[14] Grow

under optimal conditions for the specific crop.

Treatment Preparation: Prepare a tank mix of the herbicide at a rate known to cause

moderate phytotoxicity (e.g., 1.5x the expected use rate). Create a series of treatments by

adding Cloquintocet-mexyl at increasing rates (e.g., 0, 5, 10, 20, 40, 80 g a.i./ha).[10]

Include two control groups: an untreated control and a herbicide-only control.

Application: Apply the treatments uniformly to the cereal seedlings at the appropriate growth

stage (e.g., 3-4 leaf stage).[12]

Data Collection:

Visual Injury Assessment: At 7, 14, and 21 days after treatment (DAT), visually assess

crop injury (stunting, chlorosis, necrosis) on a scale of 0% (no injury) to 100% (plant

death).

Biomass Measurement: At 21 or 28 DAT, harvest the above-ground biomass from a

designated number of plants per plot/pot.[14] Record the fresh weight, then dry the

samples in an oven at 60-70°C to a constant weight to determine the dry weight.

Data Analysis: Analyze the data using a dose-response model (e.g., a four-parameter logistic

curve) to determine the rate of Cloquintocet-mexyl that provides 90% or 95% protection

(GR₉₀ or GR₉₅) from herbicide injury.[14]
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Caption: Workflow for a dose-response experiment to determine safener rate.

Protocol 2: Evaluating Herbicide Efficacy on Target
Weeds
This protocol ensures that the inclusion of Cloquintocet-mexyl does not antagonize the

herbicide's effectiveness on target weeds.
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Objective: To confirm that Cloquintocet-mexyl does not reduce the efficacy of the partner

herbicide on key weed species.

Methodology:

Experimental Setup: Conduct a parallel experiment to Protocol 1, but include pots or plots

seeded with target weed species (e.g., Avena fatua, Lolium rigidum).

Treatments: Apply the same treatments as in Protocol 1: herbicide alone and herbicide

combined with the determined optimal rate of Cloquintocet-mexyl. Include an untreated

weed control.

Data Collection:

Weed Control Assessment: At 14 and 21 DAT, visually assess the percentage of weed

control for each species compared to the untreated control.

Weed Biomass: At 21 DAT, harvest and measure the dry biomass of the surviving weeds.

Data Analysis: Use statistical analysis (e.g., ANOVA followed by a means separation test like

Tukey's HSD) to compare the weed control and biomass reduction between the herbicide-

only treatment and the herbicide + safener treatment. There should be no significant

difference in weed control between the two treatments.

Protocol 3: Quantification of Cloquintocet-mexyl
Residues in Cereal Grains
This protocol provides a general method for determining the concentration of Cloquintocet-
mexyl residues in harvested grain, which is essential for regulatory and food safety purposes.

Objective: To extract and quantify Cloquintocet-mexyl residues from cereal grain samples

using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

Materials:

Harvested and dried cereal grain samples.
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Analytical standards of Cloquintocet-mexyl.

Acetonitrile, water (LC-MS grade), formic acid, magnesium sulfate, sodium chloride.

Homogenizer/mill, centrifuge, filtration apparatus.

LC-MS/MS system.

Methodology:

Sample Preparation: Mill the cereal grain to a fine, homogenous powder.[15]

Extraction (QuEChERS Method):

Weigh 5-10 g of the homogenized sample into a 50 mL centrifuge tube.[15]

Add 10 mL of water and vortex to hydrate the sample.

Add 10 mL of acetonitrile (containing 1% formic acid).

Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).

Shake vigorously for 1 minute and centrifuge at >3000 x g for 5 minutes.[16]

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer an aliquot (e.g., 6 mL) of the supernatant (acetonitrile layer) to a d-SPE tube

containing cleanup sorbents (e.g., MgSO₄, PSA).

Vortex for 30 seconds and centrifuge for 5 minutes.[16]

Analysis:

Take an aliquot of the cleaned extract, filter it through a 0.22 µm filter, and transfer it to an

autosampler vial.

Inject the sample into the LC-MS/MS system.[17]
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Quantify the concentration of Cloquintocet-mexyl by comparing the peak area to a

matrix-matched calibration curve prepared with analytical standards.[17]
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Caption: General workflow for Cloquintocet-mexyl residue analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. awiner.com [awiner.com]

2. Cloquintocet-mexyl (Ref: CGA 185072) [sitem.herts.ac.uk]

3. pomais.com [pomais.com]

4. researchgate.net [researchgate.net]

5. bcpc.org [bcpc.org]

6. medchemexpress.com [medchemexpress.com]

7. Seed pretreatment with cloquintocet-mexyl protects wheat seedlings from fomesafen
injury by promoting photosynthesis and decreasing oxidative stress - PubMed
[pubmed.ncbi.nlm.nih.gov]

8. syngenta.com.au [syngenta.com.au]

9. apvma.gov.au [apvma.gov.au]

10. US20210400971A1 - Safening compositions comprising a phenoxy herbicide and
cloquintocet for cereal crops and methods thereof - Google Patents [patents.google.com]

11. apvma.gov.au [apvma.gov.au]

12. Cereal Growth Stages and the Application of Herbicides and Fungicides | Bayer Crop
Science Canada [cropscience.bayer.ca]

13. claytonpp.com [claytonpp.com]

14. Herbicide safener increases weed-management tools for control of annual grasses in
wheat | Weed Technology | Cambridge Core [cambridge.org]

15. heca-analitika.com [heca-analitika.com]

16. fda.gov.tw [fda.gov.tw]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1669234?utm_src=pdf-body-img
https://www.benchchem.com/product/b1669234?utm_src=pdf-body
https://www.benchchem.com/product/b1669234?utm_src=pdf-custom-synthesis
https://www.awiner.com/product/cloquintocet-mexyl/
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/170.htm
https://www.pomais.com/product/clodinafop-propargyl-240g-l-cloquintocet-mexyl-60g-l-ec/
https://www.researchgate.net/figure/The-herbicide-safeners-cloquintocet-mexyl-fenchlorazole-ethyl-and-mefenpyr-diethyl-used_fig2_236129586
https://www.bcpc.org/wp-content/uploads/2022/05/BCPC-Weeds-Conference-Vol-3-Session-9A-and-9B.pdf
https://www.medchemexpress.com/Cloquintocet-mexyl.html
https://pubmed.ncbi.nlm.nih.gov/39806833/
https://pubmed.ncbi.nlm.nih.gov/39806833/
https://pubmed.ncbi.nlm.nih.gov/39806833/
https://www.syngenta.com.au/crops/cereals
https://www.apvma.gov.au/sites/default/files/publication/26491-gf-3361-herbicide-prs.doc
https://patents.google.com/patent/US20210400971A1/en
https://patents.google.com/patent/US20210400971A1/en
https://www.apvma.gov.au/sites/default/files/publication/13421-tan-pyroxsulam-cloquintocet-mexyl.pdf
https://www.cropscience.bayer.ca/articles/2022/cereal-growth-stages-and-the-application-of-herbicides-and-fungi
https://www.cropscience.bayer.ca/articles/2022/cereal-growth-stages-and-the-application-of-herbicides-and-fungi
https://claytonpp.com/wp-content/uploads/2024/08/CPP_Cereal_Herbicides_OSR_Fungicides_Product_Guide_2024.pdf
https://www.cambridge.org/core/journals/weed-technology/article/abs/herbicide-safener-increases-weedmanagement-tools-for-control-of-annual-grasses-in-wheat/025EA4665259FA842886FCA25BC22DF6
https://www.cambridge.org/core/journals/weed-technology/article/abs/herbicide-safener-increases-weedmanagement-tools-for-control-of-annual-grasses-in-wheat/025EA4665259FA842886FCA25BC22DF6
https://heca-analitika.com/ljes/article/download/37/20/244
https://www.fda.gov.tw/tc/includes/getfile.ashx?id=f636809821019987224
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


17. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Application Notes and Protocols for Determining
Optimal Cloquintocet-mexyl Rates in Cereals]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1669234#determining-optimal-cloquintocet-mexyl-
application-rates-in-cereals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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